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Compound of Interest

Compound Name: Anisocoumarin H

Cat. No.: B2651690

An in-depth guide for researchers, scientists, and drug development professionals on the
chemical properties, biological activity, and isolation of the novel antifungal agent,
Anisocoumarin H.

Introduction

Anisocoumarin H is a recently identified isocoumarin, a class of natural products known for
their diverse biological activities. This document provides a comprehensive overview of the
available scientific literature on Anisocoumarin H, with a focus on its chemical structure,
antifungal properties, and methods of isolation. The information is intended to serve as a
technical guide for researchers and professionals in the fields of natural product chemistry,
mycology, and drug development.

Physicochemical Properties

Anisocoumarin H, also referred to as Peniciisocoumarin H, is a polyketide metabolite. Its
chemical structure and properties are summarized below.
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Property Value
Molecular Formula C19H2204
Molecular Weight 314.38 g/mol

(3R,4'S)-6,8-dihydroxy-3-((R)-4'-hydroxy-2'-
IUPAC Name methyl-5'-methylenecyclohex-1'-en-1'-yl)-3,4-

dihydro-1H-isochromen-1-one

Appearance Colorless amorphous powder

Biological Activity: Antifungal Properties

Anisocoumarin H has demonstrated notable antifungal activity against several pathogenic
fungi. The minimum inhibitory concentrations (MICs) have been determined, indicating its

potential as an antifungal agent.

Fungal Strain MIC (pg/mL)
Microsporum gypseum 62.5
Trichophyton rubrum 62.5
Trichophyton mentagrophytes 62.5

These results highlight the potential of Anisocoumarin H for further investigation in the
development of new antifungal therapies.

Experimental Protocols
Isolation and Structure Elucidation of Anisocoumarin H

Anisocoumarin H was first isolated from the marine-derived fungus Penicillium sp. TGM112,
which was obtained from the mangrove plant Bruguiera sexangula var. rhynchopetala. The
following outlines the general procedure for its isolation and structural characterization.

1. Fungal Cultivation and Extraction:

e The fungus Penicillium sp. TGM112 is cultured on a solid rice medium.
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After a sufficient incubation period, the fermented rice culture is extracted exhaustively with
an organic solvent such as ethyl acetate.

The resulting crude extract is then concentrated under reduced pressure to yield a residue
containing a mixture of secondary metabolites.

. Chromatographic Separation:

The crude extract is subjected to a series of chromatographic techniques to separate the
individual compounds.

Silica Gel Column Chromatography: The extract is first fractionated using a silica gel column,
eluting with a gradient of solvents (e.g., petroleum ether-ethyl acetate).

Sephadex LH-20 Column Chromatography: Fractions containing compounds of interest are
further purified on a Sephadex LH-20 column, typically using a solvent system like
chloroform-methanol.

Preparative High-Performance Liquid Chromatography (HPLC): Final purification of
Anisocoumarin H is achieved using preparative HPLC with a suitable column (e.g., C18)
and eluent (e.g., methanol-water).

. Structure Elucidation:

The chemical structure of the purified Anisocoumarin H is determined using a combination
of spectroscopic methods:

o High-Resolution Electrospray lonization Mass Spectrometry (HR-ESI-MS): To determine
the molecular formula.

o 1D and 2D Nuclear Magnetic Resonance (NMR) Spectroscopy: Including 1H NMR, 13C
NMR, COSY, HSQC, and HMBC experiments to establish the connectivity of atoms and
the overall structure.

o Circular Dichroism (CD) Spectroscopy: To determine the absolute stereochemistry of the
molecule by comparing experimental data with calculated CD spectra.
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A generalized workflow for the isolation and structure elucidation of Anisocoumarin H is
depicted below.
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background]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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